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Compound of Interest

Compound Name: KU-60019

Cat. No.: B3026409

Application Notes and Protocols for KU-60019

Topic: Preparing and Utilizing KU-60019 Stock and Working Solutions in Research

Audience: This document is intended for researchers, scientists, and drug development
professionals engaged in in vitro and in vivo studies involving ATM kinase inhibition.

Introduction

KU-60019 is a potent and highly selective second-generation inhibitor of the Ataxia-
Telangiectasia Mutated (ATM) kinase, a master regulator of the DNA damage response (DDR).
[1][2][3] With an IC50 of 6.3 nM, it is significantly more potent than its predecessor, KU-55933.
[4][5][6] KU-60019 exhibits high selectivity for ATM over other related kinases, such as DNA-PK
(270-fold) and ATR (1600-fold), making it a precise tool for dissecting ATM-dependent signaling
pathways.[4][5] These application notes provide detailed protocols for the preparation of stock
and working solutions of KU-60019 and summarize its use in various experimental contexts.

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for KU-60019, compiled from various
sources.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3026409?utm_src=pdf-interest
https://www.benchchem.com/product/b3026409?utm_src=pdf-body
https://www.benchchem.com/product/b3026409?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2761990/
https://aacrjournals.org/clincancerres/article/19/12/3189/77752/ATM-Kinase-Inhibition-Preferentially-Sensitizes
https://www.caymanchem.com/product/17502/ku-60019
https://www.selleckchem.com/products/KU-60019.html
https://www.medchemexpress.com/KU-60019.html
https://www.rndsystems.com/products/ku-60019_4176
https://www.benchchem.com/product/b3026409?utm_src=pdf-body
https://www.selleckchem.com/products/KU-60019.html
https://www.medchemexpress.com/KU-60019.html
https://www.benchchem.com/product/b3026409?utm_src=pdf-body
https://www.benchchem.com/product/b3026409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Source(s)
Molecular Weight 547.67 g/mol [31[41[6]
IC50 (ATM Kinase) 6.3 nM [311415][6]

Solubility in DMSO

=>27.4 mg/mL to 100 mg/mL
(up to 182.59 mM)

[3114][61[71[8][°][10]

Solubility in Ethanol

>51.2 mg/mL to 100 mM

[316II718][]

Solubility in Water

Insoluble

[4107181e]

Stock Solution Storage

Aliquot and store at -20°C for
several months or -80°C for up

to 2 years.

(A1 18I 1]

Working Concentration

1 pM to 10 pM for in vitro cell-

based assays.

[1]14]

In Vivo Concentration

10 uM delivered via osmotic

pump.

[417]181e]

Experimental Protocols

1. Preparation of KU-60019 Stock Solution (10 mM in DMSO)

o Materials:

o KU-60019 powder

o

[¢]

Vortex mixer

[¢]

o

Optional: Ultrasonic bath

e Protocol:

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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o Aseptically weigh the desired amount of KU-60019 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 5.48 mg of KU-60019.

o Add the appropriate volume of sterile DMSO to the vial containing the KU-60019 powder.

o Vortex the solution thoroughly until the powder is completely dissolved. To aid dissolution,
you may gently warm the tube at 37°C for 10 minutes or use an ultrasonic bath for a short
period.[7]

o Once dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL)
in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which
can degrade the compound.[4][8][9]

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 2 years).[4][5][11]

. Preparation of KU-60019 Working Solution for Cell Culture

Materials:

o 10 mM KU-60019 stock solution in DMSO

o Pre-warmed, sterile cell culture medium

o Sterile microcentrifuge tubes

Protocol:

o

Thaw a single aliquot of the 10 mM KU-60019 stock solution at room temperature.

o Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve
the desired final working concentration. For example, to prepare 1 mL of a 10 uM working
solution, add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium.

o Mix the working solution gently by pipetting or inverting the tube.

o Add the working solution to your cell culture plates immediately. It is recommended to
prepare the working solution fresh for each experiment.[8][9]
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o Note on Final DMSO Concentration: Ensure the final concentration of DMSO in the cell
culture medium is below 0.5%, as higher concentrations can be toxic to cells.[9] For a 10
UM working solution prepared from a 10 mM stock, the final DMSO concentration will be

0.1%.

Visualizations

Signaling Pathway of KU-60019 Action
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Caption: ATM signaling pathway and the inhibitory action of KU-60019.

Experimental Workflow for KU-60019 Preparation and Application
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Solution Preparation

1. Weigh KU-60019 Powder

.
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2. Dissolve in DMSO
(e.g., 10 mM)
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3. Aliquot Stock Solution
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4. Store at -20°C or -80°C
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Experimenta\él Application

5. Thaw a Single Aliquot
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6. Prepare Working Solution
in Cell Culture Medium

!
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8. Analyze Cellular Response
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Caption: Workflow for preparing and using KU-60019 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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